Cas no 1261905-86-5 (2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid)

2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid is a synthetic organic compound featuring a benzoic acid core substituted with a nitro group at the 4-position and a 2,5-dimethoxyphenyl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The nitro group enhances reactivity for further functionalization, while the dimethoxyphenyl substituent contributes to solubility in organic solvents. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and development. The compound’s stability under standard conditions and compatibility with common synthetic methodologies underscore its utility in advanced chemical synthesis.
2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid structure
1261905-86-5 structure
Product Name:2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid
CAS No:1261905-86-5
MF:C15H13NO6
MW:303.266824483871
MDL:MFCD18321370
CID:2622385
PubChem ID:53227248
Update Time:2025-05-27

2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID10690835
    • 2',5'-Dimethoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • MFCD18321370
    • 2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%
    • 2-(2,5-DIMETHOXYPHENYL)-4-NITROBENZOIC ACID
    • 1261905-86-5
    • 2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid
    • MDL： MFCD18321370
    • Inchi： 1S/C15H13NO6/c1-21-10-4-6-14(22-2)13(8-10)12-7-9(16(19)20)3-5-11(12)15(17)18/h3-8H,1-2H3,(H,17,18)
    • InChI Key： CIHKVVRGHKCXDO-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 303.07428713Da
  • Monoisotopic Mass: 303.07428713Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 102Ų

2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328591-5 g
2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%; .
 1261905-86-5 95%
5g
 €1159.00 2023-04-26
abcr
AB328591-5g
2-(2,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%; .
 1261905-86-5 95%
5g
 €1159.00 2025-04-21

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